Cas no 391879-00-8 (3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide)

• Product Name: 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide
• CAS No: 391879-00-8
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5882282
• PubChem ID: 9670584
• Update Time: 2025-10-30

3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (E)-3,4-dimethyl-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)benzamide
• Glycine, N-(3,4-dimethylbenzoyl)-, (2-thienylmethylene)hydrazide (9CI)
• AB00684345-01
• F0474-0374
• DTXSID801322425
• AKOS016364945
• 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide
• CHEMBL3197364
• MLS000683118
• SMR000322954
• 3,4-dimethyl-N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]benzamide
• 391879-00-8

• Inchi： 1S/C16H17N3O2S/c1-11-5-6-13(8-12(11)2)16(21)17-10-15(20)19-18-9-14-4-3-7-22-14/h3-9H,10H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key： WPUAYWOFOBRTRK-UHFFFAOYSA-N
• SMILES： C(NN=CC1SC=CC=1)(=O)CNC(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 12.31±0.46(Predicted)

Additional information on 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide

Introduction to Compound with CAS No. 391879-00-8 and Its Applications in Chemical Biology

The compound with the CAS number 391879-00-8 is a highly intriguing molecule with the systematic name 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide. This intricate structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The molecule is characterized by a benzamide core, which is a well-known scaffold in drug design, combined with a thiophene moiety and a hydrazinecarbonyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzamide moiety, in particular, has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammation, pain, and cancer. The presence of the thiophene ring adds another layer of complexity to the compound's structure, which can influence its interactions with biological targets. This combination of features makes 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide a fascinating subject for research.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets. The hydrazinecarbonyl group, for instance, can form hydrogen bonds with various amino acid residues in proteins, thereby modulating their activity. This property has been exploited in the development of drugs that target enzymes such as kinases and proteases. Additionally, the thiophene ring can engage in π-stacking interactions with aromatic residues in proteins, further enhancing the compound's binding affinity.

Recent studies have highlighted the importance of structural diversity in drug discovery. The unique combination of functional groups in 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide positions it as a valuable scaffold for generating novel derivatives with enhanced biological activity. By modifying specific parts of the molecule, researchers can fine-tune its interactions with biological targets and potentially improve its therapeutic efficacy.

The benzamide core of this compound is particularly noteworthy due to its known pharmacological properties. Benzamides have been shown to exhibit anti-inflammatory, analgesic, and anticancer effects by inhibiting various enzymes and receptors. For example, some benzamides have been found to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Others have demonstrated activity against kinases, which are frequently overexpressed in cancer cells.

The thiophene ring in 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide adds another dimension to its potential biological activities. Thiophenes are known for their ability to modulate neurotransmitter receptors and ion channels. They have been explored as potential treatments for neurological disorders such as epilepsy and depression. The presence of a thiophene moiety in this compound suggests that it may have similar effects on neurotransmitter systems.

The hydrazinecarbonyl group is another critical feature that contributes to the compound's biological activity. Hydrazones and hydrazines have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The hydrazinecarbonyl group can undergo various chemical reactions that lead to the formation of new compounds with enhanced biological activity. This makes it an attractive scaffold for drug discovery efforts.

In conclusion, the compound with CAS number 391879-00-8, specifically named as 3,4-dimethyl-N-({N'-[(1E)-(thiophen-2-yl)methylidene]hydrazinecarbonyl}methyl)benzamide, represents a promising candidate for further research in chemical biology. Its unique structural features and potential interactions with multiple biological targets make it an attractive scaffold for developing novel therapeutic agents. Future studies should focus on elucidating its mechanism of action and exploring its potential applications in treating various diseases.